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Compound of Interest

Compound Name: Filanesib hydrochloride

Cat. No.: B598473 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to utilizing Filanesib hydrochloride in

cell viability assays. Detailed protocols, data interpretation, and visualization of key pathways

are included to facilitate research and development efforts in oncology.

Introduction
Filanesib hydrochloride (ARRY-520) is a potent and selective small-molecule inhibitor of

Kinesin Spindle Protein (KSP), also known as Eg5 or KIF11.[1][2][3] KSP is a motor protein

essential for the formation of the bipolar mitotic spindle and the proper segregation of

chromosomes during mitosis.[1][4] By inhibiting KSP, Filanesib disrupts mitotic spindle

formation, leading to cell cycle arrest in mitosis and subsequent apoptotic cell death in rapidly

dividing cancer cells.[1][3][4] This targeted mechanism of action makes Filanesib a promising

therapeutic agent in various oncology settings, particularly in hematological malignancies and

solid tumors.

Mechanism of Action
Filanesib hydrochloride is a noncompetitive inhibitor of KSP, binding to an allosteric site on

the motor domain of the protein.[5] This binding prevents the conformational changes required

for ATP hydrolysis and microtubule sliding. The inhibition of KSP's function leads to the

formation of monopolar spindles, where the centrosomes fail to separate.[1][3] This aberrant
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spindle structure activates the spindle assembly checkpoint, causing a prolonged mitotic arrest.

Ultimately, this sustained arrest triggers the intrinsic apoptotic pathway, leading to cancer cell

death.[4][5]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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